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Compound Name: Imisopasem Manganese

Cat. No.: B1671796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imisopasem Manganese (also known as M40403) is a synthetic, non-peptidyl mimetic of the

human mitochondrial manganese superoxide dismutase (MnSOD).[1][2][3][4] As a potent

antioxidant, it plays a critical role in scavenging reactive oxygen species (ROS), specifically the

superoxide anion (O₂⁻).[1] This action helps to prevent oxidative damage to vital cellular

components like DNA and lipids, thereby reducing apoptosis and protecting tissues from

oxidative stress-induced toxicity. The primary enzymatic function of Imisopasem Manganese
is to catalyze the dismutation of superoxide into molecular oxygen and hydrogen peroxide. This

application note provides detailed protocols for measuring the superoxide dismutase (SOD)-like

activity of Imisopasem Manganese, presents key quantitative data, and illustrates the relevant

biochemical pathways and experimental workflows.

Signaling Pathway: Superoxide Dismutation
Imisopasem Manganese mimics the catalytic activity of the native MnSOD enzyme. The core

of its function is the dismutation of the superoxide radical (O₂⁻), a harmful byproduct of aerobic

metabolism. This process is a key component of the cellular antioxidant defense system.
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Preparation

Reaction Setup

Incubation & Measurement

Data Analysis

Prepare Reagents:
- Phosphate Buffer

- Methionine
- NBT

- EDTA
- Riboflavin

- Imisopasem Stock

Aliquot Reaction Mixture into Tubes:
- Buffer, Methionine, NBT, EDTA

Add varying concentrations of
Imisopasem Manganese to test tubes.

Include a 'no mimetic' control.

Add Riboflavin to initiate
photochemical O₂⁻ generation.

Expose to uniform light source
for a defined period (e.g., 15 min).

Stop reaction by placing in the dark.

Measure absorbance at 560 nm.

Calculate % inhibition of NBT reduction
for each Imisopasem concentration.

Plot % inhibition vs. concentration
to determine the IC₅₀ value.

 

Preparation

Reaction Setup in Cuvette

Measurement

Data Analysis

Prepare Reagents:
- Phosphate Buffer

- EDTA
- Cytochrome c

- Xanthine
- Xanthine Oxidase
- Imisopasem Stock

Combine Buffer, EDTA, Cytochrome c,
Xanthine, and Imisopasem solution

in a cuvette.

Equilibrate to 25°C in a
thermostated spectrophotometer.

Initiate reaction by adding
Xanthine Oxidase.

Immediately monitor the increase
in absorbance at 550 nm for
 a set time (e.g., 5 minutes).

Determine the rate of cytochrome c reduction
(ΔA550nm/min) for each concentration.

Calculate % inhibition relative to the
'no mimetic' control.

Plot % inhibition vs. concentration
to determine the IC₅₀ value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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